Cas no 191729-02-9 (2-Chloro-4-(4-methoxyphenylamino)pyrimidine)

• Product name: 2-Chloro-4-(4-methoxyphenylamino)pyrimidine
• CAS No: 191729-02-9
• MF: C₁₁H₁₀N₃OCl
• MW: 235.6696
• MDL: MFCD09910247
• CID: 858344

2-Chloro-4-(4-methoxyphenylamino)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(4-methoxyphenylamino)pyrimidine
• 2-chloro-4-(4-methoxyanilino)pyrimidine
• 2‐CHLORO‐4‐(4‐METHOXYPHENYLAMINO)PYRIMIDINE
• 2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine
• 2-chloro-N-(4-methoxyphenyl)-4-pyrimidineamine
• AG-E-40060
• CTK4E0775
• KB-229539
• SBB054525

• MDL： MFCD09910247
• Inchi： InChI=1S/C11H10ClN3O/c1-16-9-4-2-8(3-5-9)14-10-6-7-13-11(12)15-10/h2-7H,1H3,(H,13,14,15)
• InChI Key： SEAAMKRQIGYXRB-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)NC2=NC(=NC=C2)Cl

Computed Properties

• Exact Mass: 235.0514
• Monoisotopic Mass: 235.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47A^2

Experimental Properties

• Density: 1.324
• Boiling Point: 436.9°C at 760 mmHg
• Flash Point: 218°C
• Refractive Index: 1.631
• PSA: 47.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines